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Compound of Interest

Compound Name: Heptanophenone

Cat. No.: B155562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical

properties of heptanophenone, a significant aromatic ketone. A thorough understanding of its

boiling and melting points is crucial for its application in organic synthesis, pharmaceutical

development, and materials science. This document outlines the experimentally determined

values for these properties, details the methodologies for their measurement, and presents a

logical workflow for property determination.

Physicochemical Data of Heptanophenone
Heptanophenone, also known as 1-phenyl-1-heptanone, is a clear, slightly yellow liquid at

room temperature.[1] Its core physical constants are summarized below, providing a clear

reference for laboratory and industrial applications.
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Property Value Conditions

Melting Point 17 °C (lit.) -

16.4 °C -

Boiling Point 283.3 °C -

155 °C at 15 mmHg

100-102 °C at 2 Torr

Density 0.946 g/mL at 25 °C (lit.)

0.9505 g/cm³ at 20 °C

Refractive Index n20/D 1.5077 (lit.)

Data compiled from multiple sources.[1][2][3][4][5][6]

Experimental Protocols
Accurate determination of the boiling and melting points is fundamental to verifying the purity

and identity of a chemical compound. The following sections detail the standard experimental

procedures for these measurements.

Determination of Melting Point
The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Impurities typically depress the melting point and broaden the melting range.[7][8] The capillary

method is a common and reliable technique for this determination.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[7][10]

Capillary tubes (sealed at one end)[9]

Thermometer
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Sample of heptanophenone (in solid form, which may require cooling)

Procedure:

Sample Preparation: A small amount of solid heptanophenone is introduced into the open

end of a capillary tube. The tube is then gently tapped to pack the sample into the sealed

end, aiming for a sample height of 2-3 mm.[11]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[9]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure

thermal equilibrium.[11]

Observation: The sample is observed through a magnifying eyepiece. The temperature at

which the first droplet of liquid appears is recorded as the beginning of the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.[7]

Purity Assessment: A sharp melting range (typically 0.5-1°C) is indicative of a pure

compound.[7]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12] Since heptanophenone has a relatively high boiling

point at atmospheric pressure, determination under reduced pressure (vacuum distillation) is

often performed to prevent decomposition.[4] For smaller sample volumes, a micro-boiling point

method can be employed.[13]

Apparatus:

Heating mantle or oil bath

Small test tube or distillation flask

Thermometer
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Capillary tube (sealed at one end)

Clamps and stand

Procedure (Micro-Boiling Point Method):

Sample Preparation: A small volume (a few milliliters) of liquid heptanophenone is placed in

a small test tube.[14]

Apparatus Setup: A capillary tube, with its sealed end facing upwards, is placed inside the

test tube containing the liquid. A thermometer is positioned so that the bulb is near the

opening of the capillary tube but not touching the sides or bottom of the test tube.[12][14]

Heating: The test tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.[15]

Observation: Heating is discontinued when a steady stream of bubbles is observed. As the

liquid cools, the bubbling will slow and eventually stop. The temperature at which the liquid

begins to enter the capillary tube is recorded as the boiling point.[15]

Pressure Correction: If the determination is not performed at standard atmospheric pressure

(760 mmHg), the observed boiling point will need to be corrected.

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates a standardized workflow for the determination and validation

of the physical properties of a chemical compound like heptanophenone.
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Caption: Workflow for determining physical properties of heptanophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b155562?utm_src=pdf-body-img
https://www.benchchem.com/product/b155562?utm_src=pdf-body
https://www.benchchem.com/product/b155562?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. HEPTANOPHENONE | 1671-75-6 [chemicalbook.com]

2. Buy Heptanophenone | 1671-75-6 [smolecule.com]

3. echemi.com [echemi.com]

4. Heptanophenone [chembk.com]

5. CAS Common Chemistry [commonchemistry.cas.org]

6. Page loading... [wap.guidechem.com]

7. chem.ucalgary.ca [chem.ucalgary.ca]

8. SSERC | Melting point determination [sserc.org.uk]

9. westlab.com [westlab.com]

10. jan.ucc.nau.edu [jan.ucc.nau.edu]

11. chem.libretexts.org [chem.libretexts.org]

12. cdn.juniata.edu [cdn.juniata.edu]

13. chem.ucalgary.ca [chem.ucalgary.ca]

14. byjus.com [byjus.com]

15. uomus.edu.iq [uomus.edu.iq]

To cite this document: BenchChem. [Heptanophenone: A Comprehensive Technical Guide to
its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155562#heptanophenone-boiling-point-and-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3429930.htm
https://www.smolecule.com/products/s1537590
https://www.echemi.com/products/pd2108221020-heptanophenone.html
https://www.chembk.com/en/chem/Heptanophenone
https://commonchemistry.cas.org/detail?cas_rn=1671-75-6
https://wap.guidechem.com/dictionary/en/1671-75-6.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b155562#heptanophenone-boiling-point-and-melting-point
https://www.benchchem.com/product/b155562#heptanophenone-boiling-point-and-melting-point
https://www.benchchem.com/product/b155562#heptanophenone-boiling-point-and-melting-point
https://www.benchchem.com/product/b155562#heptanophenone-boiling-point-and-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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